Cas no 13701-70-7 (Sulfuric acid,vanadium(3+) salt (3:2))
13701-70-7 structure
Product Name:Sulfuric acid,vanadium(3+) salt (3:2)
Sulfuric acid,vanadium(3+) salt (3:2) Chemical and Physical Properties
Names and Identifiers
-
- Sulfuric acid,vanadium(3+) salt (3:2)
- divanadium tris(sulphate)
- Vanadium trisulfate
- vanadium(3+) sulfate (2:3)
- Vanadium(III) sulfate
- Divanadium tris(sulfate)
- 13701-70-7
- 1EQF3LAK57
- EINECS 237-226-6
- UNII-1EQF3LAK57
- SULFURIC ACID, VANADIUM(3+) SALT
- VANADIUM TRISULFATE [MI]
- Sulfuric acid, vanadium(3+) salt (3:2)
- VANADIUM SULFATE (V2(SO4)3)
- VANADIUM TRISULPHATE
- vanadium;trisulfate
- FT-0700647
- DTXSID90890715
- EC 237-226-6
- Vanadium(III)-sulfat
- Q2614009
- DIVANADIUM TRISULFATE
-
- Inchi: 1S/3H2O4S.2V/c3*1-5(2,3)4;;/h3*(H2,1,2,3,4);;/p-6
- InChI Key: OYCGXLKTCYDJNJ-UHFFFAOYSA-H
- SMILES: [V].[V].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-]
Computed Properties
- Exact Mass: 389.743
- Monoisotopic Mass: 389.743
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 62.2
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -6
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 266A^2
Experimental Properties
- Boiling Point: 330 °C at 760 mmHg
Sulfuric acid,vanadium(3+) salt (3:2) Security Information
- Hazardous Material transportation number:3288
- HazardClass:6.1(a)
- PackingGroup:II
Sulfuric acid,vanadium(3+) salt (3:2) Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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